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Compound of Interest

Compound Name: Nomegestrol

Cat. No.: B1679828 Get Quote

For laboratory professionals engaged in research and development, ensuring personal safety

during the handling of active pharmaceutical ingredients is paramount. This guide provides

essential, immediate safety and logistical information for the handling of Nomegestrol, a
synthetic progestogen. Adherence to these procedures is critical to mitigate risks of exposure

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
The selection of appropriate PPE is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE and established occupational exposure

limits for a formulation containing Nomegestrol acetate.
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Parameter Specification Citation

Occupational Exposure Limit

(TWA)
0.2 µg/m³ [1]

Wipe Limit 2 µ g/100 cm² [1]

Hand Protection

Chemical-resistant gloves. It is

recommended to clarify the

resistance of gloves with the

manufacturer for specific

applications.

[1]

Eye Protection
Tightly fitting safety goggles

with side-shields.
[2][3]

Skin and Body Protection

Impervious protective clothing,

such as gloves, aprons, and

boots, must be worn to avoid

skin contact. Fire/flame

resistant clothing is also

recommended.

Respiratory Protection

If adequate local exhaust

ventilation is not available or if

exposure assessments

indicate levels outside the

recommended guidelines,

respiratory protection should

be used. A particulates-type

filter is suggested.

Operational Plan for Handling Nomegestrol
A systematic approach to handling Nomegestrol is crucial for minimizing exposure risk. The

following workflow outlines the procedural steps for researchers.
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Figure 1. Procedural workflow for safely handling Nomegestrol.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Designate a specific area for handling Nomegestrol, preferably within a chemical fume

hood.

Ensure adequate ventilation and that the fume hood is functioning correctly.

Gather all necessary equipment, including the compound, solvents, weighing paper, and

appropriate containers.

Assemble all required PPE as outlined in the table above.

Donning PPE:

Don a lab coat or gown, ensuring it is fully fastened.

Put on the first pair of chemical-resistant gloves.

If required by your risk assessment, don a respirator.

Wear tightly fitting safety goggles.

Don a second pair of gloves over the first pair.

Handling:

Perform all manipulations, such as weighing and transferring, within the designated,

ventilated area to minimize dust generation and accumulation.

Handle the compound carefully to avoid contact with skin and eyes.

In case of a spill, immediately evacuate the area and follow your institution's spill response

protocol. Use personal protective equipment during cleanup.

Doffing PPE:

Remove the outer pair of gloves.
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Remove the lab coat or gown.

Remove safety goggles.

Remove the respirator, if worn.

Remove the inner pair of gloves.

Wash hands thoroughly with soap and water.

Emergency Response Plan
In case of accidental exposure, follow these first aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration, avoiding mouth-to-mouth resuscitation if

the substance was ingested or inhaled. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a physician.

Eye Contact: Rinse eyes with pure water for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or poison control center immediately.

Disposal Plan
Proper disposal of Nomegestrol and contaminated materials is critical to prevent

environmental contamination. Nomegestrol is very toxic to aquatic life with long-lasting effects.

Disposal Workflow
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Waste Collection

Disposal

Collect Waste in Designated, Labeled Containers

Segregate from other Chemical Waste

Store in a Locked, Secure Area

Dispose via an Approved Waste Disposal Plant

Click to download full resolution via product page

Figure 2. Logical flow for the disposal of Nomegestrol waste.

Step-by-Step Disposal Guidance

Collection:

Collect all waste materials, including unused Nomegestrol, contaminated PPE (gloves,

lab coats), and cleaning materials, in a designated and clearly labeled waste container.

Ensure the container is suitable and closed.

Storage:

Store the waste container in a locked and secure area until disposal.

Disposal:
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Dispose of the contents and the container at an approved waste disposal facility in

accordance with all local, state, and federal regulations.

Avoid releasing the chemical into the environment, drains, or water courses.

For larger quantities, consulting with a hazardous waste expert is advisable. High-

temperature incineration is the ideal disposal method for pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1679828?utm_src=pdf-custom-synthesis
https://www.organon.com/docs/product/safety-data-sheets/Nomegestrol%20and%20Estradiol%20Formulation_HH_IN_6N.pdf
https://www.chemicalbook.com/msds/nomegestrol-17-acetate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6383
https://www.benchchem.com/product/b1679828#personal-protective-equipment-for-handling-nomegestrol
https://www.benchchem.com/product/b1679828#personal-protective-equipment-for-handling-nomegestrol
https://www.benchchem.com/product/b1679828#personal-protective-equipment-for-handling-nomegestrol
https://www.benchchem.com/product/b1679828#personal-protective-equipment-for-handling-nomegestrol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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